Cas no 70170-23-9 (5-methyl-2-phenyl-1,3-oxazole-4-carbaldehyde)

5-Methyl-2-phenyl-1,3-oxazole-4-carbaldehyde is a heterocyclic aldehyde featuring an oxazole core substituted with a phenyl group at the 2-position and a formyl group at the 4-position. This compound is of interest in organic synthesis due to its reactive aldehyde functionality, which facilitates further derivatization, such as condensation or nucleophilic addition reactions. The oxazole scaffold is valuable in medicinal chemistry and materials science, often serving as a building block for bioactive molecules or functional materials. Its structural rigidity and electronic properties make it suitable for applications in coordination chemistry and as a precursor for more complex heterocyclic systems. The product is typically handled under standard laboratory conditions, requiring protection from moisture and light for optimal stability.

5-methyl-2-phenyl-1,3-oxazole-4-carbaldehyde structure

70170-23-9 structure

Product Name:5-methyl-2-phenyl-1,3-oxazole-4-carbaldehyde

CAS No:70170-23-9

MF:C₁₁H₉NO₂

MW:187.194662809372

MDL:MFCD08435848

CID:561972

PubChem ID:12471041

Update Time:2025-10-05

5-methyl-2-phenyl-1,3-oxazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 4-Oxazolecarboxaldehyde,5-methyl-2-phenyl-
- 5-methyl-2-phenyl-1,3-oxazole-4-carbaldehyde
- 2-Phenyl-5-methyl-4-formyl-oxazol
- 5-Methyl-2-phenyl-1,3-oxazole-4-carboxaldehyde
- 5-Methyl-2-phenyl-oxazol-4-carbaldehyd
- 5-methyl-2-phenyloxazol-4-carbaldehyde
- 5-Methyl-2-phenyloxazole-4-carbaldehyde
- 5-methyl-2-phenyloxazole-4-carboxaldehyde
- SCHEMBL5111872
- MS-22210
- 70170-23-9
- JEXONSMPSXTJFF-UHFFFAOYSA-N
- MFCD08435848
- DTXSID00499551
- EN300-6526668
- J-517768
- AKOS006345491
- 5-methyl-2-phenyl-1,3-oxazole-4-carbaldehyde, AldrichCPR
- CS-0256805
- Z1201624560
- FT-0745987
- tert-Butyl2-(ethylamino)ethylcarbamate
- G32118
- DB-010784
- MDL： MFCD08435848
- Inchi： 1S/C11H9NO2/c1-8-10(7-13)12-11(14-8)9-5-3-2-4-6-9/h2-7H,1H3
- InChI Key： JEXONSMPSXTJFF-UHFFFAOYSA-N
- SMILES： O1C(C)=C(C=O)N=C1C1C=CC=CC=1

Computed Properties

Exact Mass: 187.06300
Monoisotopic Mass: 187.063328530g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 202
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 43.1Å²

Experimental Properties

Density: 1.18
Melting Point: 87 °C
Boiling Point: 341.173°C at 760 mmHg
Flash Point: 160.136°C
Refractive Index: 1.58
PSA: 43.10000
LogP: 2.46250

5-methyl-2-phenyl-1,3-oxazole-4-carbaldehyde Security Information

Hazard Category Code： 22-36
Safety Instruction： 26
Hazardous Material Identification：

5-methyl-2-phenyl-1,3-oxazole-4-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M356968-10mg	5-methyl-2-phenyl-1,3-oxazole-4-carbaldehyde	70170-23-9		10mg	$ 50.00	2022-06-03
TRC	M356968-50mg	5-methyl-2-phenyl-1,3-oxazole-4-carbaldehyde	70170-23-9		50mg	$ 95.00	2022-06-03
TRC	M356968-100mg	5-methyl-2-phenyl-1,3-oxazole-4-carbaldehyde	70170-23-9		100mg	$ 160.00	2022-06-03
Apollo Scientific	OR9233-250mg	5-Methyl-2-phenyl-1,3-oxazole-4-carboxaldehyde	70170-23-9	97%	250mg	£105.00	2024-05-24
Apollo Scientific	OR9233-1g	5-Methyl-2-phenyl-1,3-oxazole-4-carboxaldehyde	70170-23-9	97%	1g	£180.00	2024-05-24
abcr	AB224491-1 g	5-Methyl-2-phenyl-1,3-oxazole-4-carbaldehyde, 95%; .	70170-23-9	95%	1 g	€310.00	2023-07-20
abcr	AB224491-1g	5-Methyl-2-phenyl-1,3-oxazole-4-carbaldehyde, 95%; .	70170-23-9	95%	1g	€310.00	2025-04-17
abcr	AB224491-5g	5-Methyl-2-phenyl-1,3-oxazole-4-carbaldehyde, 95%; .	70170-23-9	95%	5g	€764.50	2025-04-17
abcr	AB224491-10g	5-Methyl-2-phenyl-1,3-oxazole-4-carbaldehyde, 95%; .	70170-23-9	95%	10g	€1100.50	2025-04-17
Enamine	EN300-6526668-0.05g	5-methyl-2-phenyl-1,3-oxazole-4-carbaldehyde	70170-23-9	95%	0.05g	$39.0	2023-07-08

5-methyl-2-phenyl-1,3-oxazole-4-carbaldehyde Related Literature

1. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
2. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
3. An ion-gating multinanochannel system based on a copper-responsive self-cleaving DNAzyme†

Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
4. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli
5. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871

Related Categories

70170-23-9 (5-methyl-2-phenyl-1,3-oxazole-4-carbaldehyde) Related Products

Recommended suppliers

Shanghai Pearlk Chemicals Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

烟台朗裕新材料科技有限公司

Gold Member

Audited Supplier

CN Supplier

Reagent

Jiangsu Xinsu New Materials Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Shanghai Aoguang Biotechnology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Zhejiang Brunova Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk